Dipotassium adipate

• IUPAC Name: dipotassium;hexanedioate
• InChI: InChI=1S/C6H10O4.2K/c7-5(8)3-1-2-4-6(9)10;;/h1-4H2,(H,7,8)(H,9,10);;/q;2*+1/p-2
• InChI Key: GCHCGDFZHOEXMP-UHFFFAOYSA-L
• Canonical SMILES: C(CCC(=O)[O-])CC(=O)[O-].[K+].[K+]
• Molecular Formula: C6H8K2O4
• DSSTOX Substance ID: DTXSID60894861
• Molecular Weight: 222.32 g/mol
• Physical Description: White odourless crystals or crystalline powder
• Solubility: Approximately 60 g/100 ml water (20 °C)
• CAS No.: 19147-16-1
• Melting Point: 151-152 °C (for adipic acid)

Description

Dipotassium adipate is a chemical compound with the formula K₂C₆H₈O₄. It is the potassium salt of adipic acid and is commonly used as a food additive, where it is designated by the E number E357 . This compound is known for its role as an acidity regulator in various food products .

Scientific Research Applications

Dipotassium adipate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical syntheses and reactions.

Biology: this compound is studied for its effects on biological systems, including its role as an acidity regulator.

Medicine: Research is ongoing into its potential therapeutic applications, particularly in regulating pH levels in biological systems.

Industry: It is widely used in the food industry as an acidity regulator and preservative.

Future Directions

Research on potassium and its compounds, including potassium adipate, is ongoing. Future directions may include further exploration of the health benefits and risks associated with potassium intake, as well as the development of sustainable manufacturing processes for potassium compounds. It is also important to consider the presence of potassium additives in processed foods and their potential impact on individuals with certain health conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

Dipotassium adipate can be synthesized through the neutralization of adipic acid with potassium hydroxide. The reaction is as follows:

$$\text{C}_6\text{H}_{10}\text{O}_4 + 2\text{KOH} \rightarrow \text{K}_2\text{C}_6\text{H}_8\text{O}_4 + 2\text{H}_2\text{O}$$C6​H10​O4​+2KOH→K2​C6​H8​O4​+2H2​O

This reaction typically occurs in an aqueous solution at room temperature .

Industrial Production Methods

Industrial production of potassium adipate involves the large-scale neutralization of adipic acid with potassium hydroxide. The process is carried out in reactors where precise control of temperature and pH is maintained to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

Dipotassium adipate undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized to form various oxidation products, depending on the conditions and reagents used.

Reduction: Under specific conditions, potassium adipate can be reduced to form different reduced products.

Substitution: This compound can participate in substitution reactions where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Various halogenating agents and nucleophiles can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols .

Mechanism of Action

The mechanism of action of potassium adipate involves its ability to regulate pH levels. It acts by neutralizing acids and bases, thereby maintaining a stable pH environment. This property is particularly useful in food preservation, where it helps to prevent spoilage by maintaining the desired acidity levels .

Comparison with Similar Compounds

Similar Compounds

Sodium adipate: Similar to potassium adipate, sodium adipate is the sodium salt of adipic acid and is used as an acidity regulator in foods.

Calcium adipate: Another salt of adipic acid, calcium adipate is also used in food applications.

Uniqueness

Dipotassium adipate is unique in its specific potassium ion content, which can be beneficial in applications where potassium is preferred over sodium or calcium. This makes it particularly useful in dietary applications where potassium intake is desired .

Synthesis routes and methods

Procedure details

tert-Butoxypotassium (7.68 g, 68.4 mmol) was dissolved in methanol (100 mL) and then adipic acid (5.0 g, 34.2 mmol) was added to the solution. After stirring the reaction mixture at room temperature for a while, the mixture was concentrated and the residue dried to give dipotassium adipate.